Cas no 209793-30-6 (1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol)

• Product Name: 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol
• CAS No: 209793-30-6
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 5738695
• PubChem ID: 15325379
• Update Time: 2025-10-31

1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• CS-0278751
• AKOS006350598
• 1-(3-amino-1H-1,2,4-triazol-1-yl)propan-2-ol
• EN300-783424
• 209793-30-6
• 1H-1,2,4-Triazole-1-ethanol, 3-amino-α-methyl-
• 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol

• Inchi： 1S/C5H10N4O/c1-4(10)2-9-3-7-5(6)8-9/h3-4,10H,2H2,1H3,(H2,6,8)
• InChI Key： YNZLNSWUISRDDG-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 369.2±44.0 °C(Predicted)
• pka: 14.27±0.20(Predicted)

Additional information on 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol

Recent Advances in the Study of 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol (CAS: 209793-30-6)

The compound 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol (CAS: 209793-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and amino functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol effectively targets and inhibits the activity of certain kinases involved in inflammatory responses. This finding opens new avenues for the development of novel anti-inflammatory drugs with reduced side effects compared to existing therapies.

In addition to its therapeutic potential, recent advancements in the synthesis of 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol have been reported. A study in Organic & Biomolecular Chemistry (2023) detailed a more efficient and scalable synthetic route, utilizing green chemistry principles to minimize environmental impact. This improved methodology not only enhances the compound's accessibility for further research but also aligns with the growing demand for sustainable pharmaceutical production practices.

Pharmacokinetic studies have also been a focal point of recent investigations. Preliminary data from in vivo models suggest that 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. These findings were corroborated by a recent publication in Drug Metabolism and Disposition (2024), which highlighted the compound's low toxicity profile and minimal drug-drug interaction potential.

Looking ahead, ongoing clinical trials are expected to provide further insights into the safety and efficacy of 1-(3-Amino-1h-1,2,4-triazol-1-yl)propan-2-ol in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside. The compound's multifaceted biological activities and improved synthetic accessibility position it as a promising lead molecule for future drug development initiatives.